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Compound of Interest

Compound Name: Acetochlor

Cat. No.: B104951 Get Quote

Authored for Researchers, Scientists, and Drug Development Professionals

These comprehensive application notes provide a detailed protocol for the preparation of

acetochlor standard solutions, essential for a wide range of experimental applications,

including analytical method development, residue analysis, and toxicological studies.[1]

Introduction
Acetochlor is a selective, pre-emergent herbicide belonging to the chloroacetanilide class,

widely used for the control of annual grasses and certain broadleaf weeds in various crops.[2]

[3] Accurate and precise preparation of standard solutions is a critical prerequisite for obtaining

reliable and reproducible experimental results. This document outlines the necessary materials,

safety precautions, and step-by-step procedures for preparing a primary stock solution and

subsequent serial dilutions to create a range of working standards.

Quantitative Data Summary
For ease of reference, the key physicochemical properties of acetochlor are summarized in

the table below.
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Property Value Unit
Temperature
(°C)

Reference(s)

Molecular

Formula
C₁₄H₂₀ClNO₂ - - [2]

Molecular Weight 269.77 g/mol - [4]

Physical State
Light amber to

violet oily liquid
-

Room

Temperature
[2][3]

Water Solubility 223 - 233 mg/L 25 [2][3][5]

Solubility in

Organic Solvents
Soluble - - [2][3]

(e.g., acetonitrile,

acetone, ethanol,

toluene, ethyl

acetate,

isooctane)

Vapor Pressure 1.67 x 10⁻⁷ mm Hg 20 [2]

Log Kow

(Octanol-Water

Partition

Coefficient)

3.03 - 4.14 - - [3][5]

Stability

Stable for over 2

years (EC

formulation)

- 20 [2]

Standard

solutions stable

for ~6 months

- 2-6 [6][7]
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Acetochlor analytical standard (>99% purity)[6]

Acetonitrile (HPLC or Optima grade)[6]

Alternative Solvents: Absolute ethanol, isooctane, or a mixture of ethyl acetate and

isooctane can also be used depending on the analytical method.[6][7][8]

Glassware and Equipment:

100 mL volumetric flasks (Class A)

10 mL and 5 mL volumetric pipettes (Class A)

Analytical balance (readable to four decimal places)

Amber glass bottles with Teflon-lined screw caps[6][7]

Beakers

Spatula

Ultrasonic bath (optional, for enhancing dissolution)

Fume hood

Safety Precautions
Acetochlor is suspected of causing cancer and may cause damage to organs through

prolonged or repeated exposure.[2][9] It is also toxic if inhaled and may be harmful if

swallowed or in contact with skin.[9]

Always handle acetochlor and its solutions within a certified fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, chemical-

resistant gloves (e.g., nitrile), and safety goggles.[10]

Avoid inhalation of dust or aerosols.[11]

In case of contact with skin or eyes, rinse immediately with plenty of water.
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Consult the Safety Data Sheet (SDS) for acetochlor for complete safety information.[9][10]

[11]

Preparation of Acetochlor Stock Solution (1000 µg/mL)
This protocol describes the preparation of a 1000 µg/mL (1 mg/mL) primary stock solution.

Weighing: Accurately weigh approximately 0.1000 g of the acetochlor analytical standard

onto a weighing paper or into a small beaker using an analytical balance.[6]

Transfer: Carefully transfer the weighed acetochlor into a 100 mL volumetric flask.

Dissolution: Add a small amount of the chosen solvent (e.g., acetonitrile) to the flask to

dissolve the acetochlor. Swirl the flask gently to facilitate dissolution. An ultrasonic bath can

be used for a short period if necessary.

Dilution to Volume: Once the acetochlor is completely dissolved, dilute the solution to the

100 mL mark with the same solvent.[6]

Homogenization: Cap the flask and invert it several times to ensure the solution is thoroughly

mixed and homogenous.

Storage: Transfer the stock solution to a properly labeled amber glass bottle and store it in a

refrigerator at 2-6°C.[6][7] The stock solution is typically stable for approximately 6 months

under these conditions.[6][7]

Preparation of Working Standard Solutions (Serial
Dilution)
This section provides an example of how to prepare a series of working standards from the

1000 µg/mL stock solution. The concentrations can be adjusted based on experimental needs.

Preparation of 100 µg/mL Standard:

Pipette 10.0 mL of the 1000 µg/mL stock solution into a 100 mL volumetric flask.[6]

Dilute to the mark with the solvent and mix thoroughly.
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Preparation of 10 µg/mL Standard:

Pipette 10.0 mL of the 100 µg/mL standard solution into a 100 mL volumetric flask.[6]

Dilute to the mark with the solvent and mix thoroughly.

Preparation of 1 µg/mL Standard:

Pipette 10.0 mL of the 10 µg/mL standard solution into a 100 mL volumetric flask.[6]

Dilute to the mark with the solvent and mix thoroughly.

Preparation of Lower Concentration Standards (e.g., 0.5 µg/mL, 0.1 µg/mL):

Further dilutions can be made from the 1 µg/mL or 10 µg/mL standards as needed. For

example, to prepare a 0.5 µg/mL standard, pipette 5.0 mL of the 10 µg/mL solution into a

100 mL volumetric flask and dilute to the mark.

Note: Always use clean glassware and take care to avoid cross-contamination between

standards of different concentrations.[6][7]

Visualizations
Workflow for Preparing Acetochlor Standard Solutions
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Caption: Workflow for the preparation of acetochlor stock and working standard solutions.
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Caption: Key safety considerations and handling procedures for acetochlor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b104951#preparing-acetochlor-standard-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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